(3-Bromophenyl)(4-tosylpiperazin-1-yl)methanethione

• IUPAC Name: (3-bromophenyl)-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]methanethione
• InChI: InChI=1S/C18H19BrN2O2S2/c1-14-5-7-17(8-6-14)25(22,23)21-11-9-20(10-12-21)18(24)15-3-2-4-16(19)13-15/h2-8,13H,9-12H2,1H3
• InChI Key: OKDYAZUTNGXVNK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C(=S)C3=CC(=CC=C3)Br
• Molecular Formula: C18H19BrN2O2S2
• Molecular Weight: 439.4 g/mol

Description

(3-Bromophenyl)(4-tosylpiperazin-1-yl)methanethione, also known as BPTM, is a chemical compound that has gained significant attention in scientific research due to its unique properties. BPTM is a thioamide derivative that contains a piperazine ring, a bromophenyl group, and a tosyl group. This compound has been synthesized using various methods and has shown potential in various fields of research, including medicinal chemistry and neuroscience.

Scientific Research Applications

Catalysis and Synthesis Applications

• Microwave-Assisted Synthesis : A study demonstrated the use of montmorillonite K-10 in acid catalysis under microwave heating for synthesizing thiobenzamides, including morpholin-4-yl(phenyl)methanethione, showing the effectiveness of acid catalysis in such reactions (Agnimonhan et al., 2014).
• Molecular Structures and Ligands : Another study reported the synthesis of 4-Bromophenyldi(3-methylindol-2-yl)methane and related compounds, highlighting their potential as bidentate and tridentate ligands in molecular structures (Mason et al., 2003).

Biological and Medicinal Applications

• Anticonvulsant Activity : Research on the synthesis and structure-activity relationships of various 3-aminopyrroles, including 4-(4-Bromophenyl)-3-morpholinopyrrole-2-carboxylic acid methyl ester, demonstrated significant anticonvulsant activity with minimal neurotoxicity, suggesting potential medicinal applications (Unverferth et al., 1998).
• Anti-Trypanosomal Activity : A study explored the synthesis of thiobenzamides and their derivatives, assessing their trypanocidal activity, which could be relevant for developing treatments against diseases like Chagas (Agnimonhan et al., 2012).

Chemical Characterization and Novel Compounds

• Synthesis of Novel Compounds : Research involving the synthesis of novel compounds like 4-N-{2-[4-(2-thioethoxy)phenoxy]ethyl}-1-N-tosylpiperazine underlines the diverse chemical applications and potential for discovering new molecules (Hai-tao, 2011).